Cas no 1248908-00-0 (2-[5-(Azetidin-3-yl)-1,2,4-oxadiazol-3-yl]pyrazine)

• Product Name: 2-[5-(Azetidin-3-yl)-1,2,4-oxadiazol-3-yl]pyrazine
• CAS No: 1248908-00-0
• MF: C₉H₉N₅O
• MW: 203.200660467148
• MDL: MFCD18459061
• CID: 4770655
• PubChem ID: 49657862
• Update Time: 2026-02-26

2-[5-(Azetidin-3-yl)-1,2,4-oxadiazol-3-yl]pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-[5-(azetidin-3-yl)-1,2,4-oxadiazol-3-yl]pyrazine
• 2-[5-(Azetidin-3-yl)-1,2,4-oxadiazol-3-yl]pyrazine

• MDL： MFCD18459061
• Inchi： 1S/C9H9N5O/c1-2-12-7(5-10-1)8-13-9(15-14-8)6-3-11-4-6/h1-2,5-6,11H,3-4H2
• InChI Key： UAWYQWSEQWRMFJ-UHFFFAOYSA-N
• SMILES： O1C(C2CNC2)=NC(C2C=NC=CN=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 223
• XLogP3: -0.9
• Topological Polar Surface Area: 76.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-[5-(Azetidin-3-yl)-1,2,4-oxadiazol-3-yl]pyrazine

Professional Introduction to Compound with CAS No. 1248908-00-0 and Product Name: 2-[5-(Azetidin-3-yl)-1,2,4-oxadiazol-3-yl]pyrazine

Compound with the CAS number 1248908-00-0 and the product name 2-[5-(Azetidin-3-yl)-1,2,4-oxadiazol-3-yl]pyrazine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this compound integrates multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 2-[5-(Azetidin-3-yl)-1,2,4-oxadiazol-3-yl]pyrazine is characterized by the presence of two key heterocyclic rings: an azetidine ring and a 1,2,4-oxadiazole ring. These rings are connected through a pyrazine moiety, creating a rigid scaffold that facilitates interactions with biological targets. The azetidine ring, in particular, is known for its ability to mimic the conformation of certain natural amino acids, which can enhance binding affinity to protein receptors. This feature makes the compound particularly interesting for applications in enzyme inhibition and receptor modulation.

The 1,2,4-oxadiazole moiety is another critical component of this compound. Oxadiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of this ring system in 2-[5-(Azetidin-3-yl)-1,2,4-oxadiazol-3-yl]pyrazine suggests potential therapeutic benefits in these areas. Recent studies have shown that oxadiazole-containing compounds can interfere with key cellular processes by inhibiting the activity of enzymes involved in DNA replication and cell signaling pathways.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases, a family of enzymes that play crucial roles in cell proliferation, differentiation, and survival. Aberrant kinase activity is often associated with various diseases, including cancer. The pyrazine ring in 2-[5-(Azetidin-3-yl)-1,2,4-oxadiazol-3-yl]pyrazine is particularly well-suited for interacting with the ATP-binding pockets of kinases due to its electron-deficient nature and ability to form hydrogen bonds with key residues. This interaction can lead to the inhibition of kinase activity and subsequent disruption of signaling pathways that contribute to disease progression.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions. Molecular docking studies using 2-[5-(Azetidin-3-yl)-1,2,4-oxadiazol-3-yl]pyrazine have revealed high-affinity binding to several kinases, including those involved in cancer metabolism and immune responses. These findings are supported by experimental data showing significant inhibition of kinase activity in vitro. Such results highlight the compound's potential as a lead molecule for the development of novel kinase inhibitors.

The synthesis of 2-[5-(Azetidin-3-yl)-1,2,4-oxadiazol-3-yl]pyrazine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the azetidine ring necessitates careful handling to avoid unwanted side reactions. However, recent improvements in synthetic methodologies have made it possible to achieve efficient and scalable production of this compound. These advancements are crucial for advancing preclinical studies and eventual clinical trials.

In addition to its kinase inhibition properties, 2-[5-(Azetidin-3 - yl)-1 , 2 , 4 - ox adia z ol - 3 - yl ] py ra z ine has shown promise as an anti-inflammatory agent . Inflammatory processes are central to many chronic diseases , including cardiovascular disease , neurodegenerative disorders , and autoimmune conditions . The ability of this compound to modulate inflammatory pathways may contribute to its therapeutic potential beyond cancer treatment . p > < p > One area where this compound shows particular promise is in neurodegenerative diseases such as Alzheimer's disease . Preliminary studies suggest that it can cross the blood-brain barrier , allowing it to reach target sites within the brain . The interaction between its structural components and neural receptors may help mitigate oxidative stress and inflammation associated with these conditions . Further research is needed to fully understand its mechanisms of action in neurological contexts . p > < p > The versatility of 2 - [ 5 - ( Az et id ine - 3 - yl ) - 1 , 2 , 4 - o x adia z ol - 3 - yl ] py ra z ine also extends to its potential use as a tool compound in chemical biology research . Its well-defined structure allows researchers to probe specific interactions within biological systems without introducing unnecessary variability . This makes it an invaluable asset for studying complex biological processes at the molecular level . p > < p > As our understanding of disease mechanisms continues to evolve , so too does our approach to drug discovery . Compounds like 2 - [ 5 - ( Az et id ine - 3 - yl ) - 1 , 2 , 4 - o x adia z ol - 3 - yl ] py ra z ine represent a new frontier in therapeutic development . By leveraging cutting-edge synthetic techniques and computational methods , researchers are paving the way for more effective treatments against some of humanity's most challenging diseases . p >